Cas no 1219805-91-0 (Hydroxyzine-d4 2HCl)

• Product Name: Hydroxyzine-d4 2HCl
• CAS No: 1219805-91-0
• MF: C₂₁H₂₅Cl₃D₄N₂O₂
• MW: 451.851
• CID: 1004556
• PubChem ID: 131845829
• Update Time: 2025-05-20

Hydroxyzine-d4 2HCl Chemical and Physical Properties

Names and Identifiers

• HYDROXYZINE-D4 2HCL (2-HYDROXYETHOXY-D4-ETHYL)
• Hydroxyzine D4 DIHYDROCHLORIDE
• 1,1,2,2-tetradeutero-2-(2-(4-((3-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)ethanol dihydrochloride
• Hydroxyzine-d4 2HCl (2-hydroxyethoxy-d4)
• CS-0019815
• 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]-1,1,2,2-tetradeuterioethanol;dihydrochloride
• Hydroxyzine-d4' (dihydrochloride)
• G13872
• 1219805-91-0
• Hydroxyzine-d4 2HCl
• Hydroxyzine (D4' dihydrochloride)
• Vistaril D4' dihydrochloride;Atarax D4' dihydrochloride
• 1-(p-Chloro-alpha-phenylbenzyl)-4-(2-hydroxyethoxyethyl)piperazine 2HCl
• 1ST10145D4A2
• HY-B0548AS1
• MS-28212
• Hydroxyzine-d4 dihydrochloride

• Inchi： InChI=1S/C21H27ClN2O2.2ClH/c22-20-8-6-19(7-9-20)21(18-4-2-1-3-5-18)24-12-10-23(11-13-24)14-16-26-17-15-25;;/h1-9,21,25H,10-17H2;2*1H/i15D2,17D2;;
• InChI Key： ANOMHKZSQFYSBR-PCOYNHINSA-N
• SMILES： C1CN(CCN1CCOCCO)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl

Computed Properties

• Exact Mass: 450.15500
• Monoisotopic Mass: 450.154568g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• PSA: 35.94000
• LogP: 4.53570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Hydroxyzine-d4 2HCl

Hydroxyzine-d4 2HCl: A Comprehensive Overview

Hydroxyzine-d4 2HCl, also known by its CAS number 1219805-91-0, is a compound that has garnered significant attention in the scientific community due to its unique properties and applications. This compound is a derivative of hydroxyzine, which is widely used in various fields, including pharmaceuticals and research. The inclusion of deuterium (d4) in its structure introduces interesting characteristics that make it valuable for specialized studies and applications.

Recent advancements in the study of Hydroxyzine-d4 2HCl have highlighted its potential in drug development and pharmacological research. Researchers have explored its role as a tool for investigating the pharmacokinetics and metabolism of hydroxyzine derivatives. The deuterium labeling allows for precise tracking of molecular transformations, providing insights into drug stability and bioavailability. This has been particularly useful in optimizing drug delivery systems and improving therapeutic outcomes.

The synthesis of Hydroxyzine-d4 2HCl involves a multi-step process that ensures high purity and stability. The compound is synthesized through a combination of nucleophilic substitution and deuterium exchange reactions. These methods have been refined to minimize impurities and maximize yield, making it a reliable reagent for laboratory use. Its chemical structure, with the deuterium atoms strategically placed, contributes to its unique reactivity and stability under various experimental conditions.

In terms of applications, Hydroxyzine-d4 2HCl has found utility in several areas. In the pharmaceutical industry, it serves as a valuable tool for studying drug metabolism and enzyme interactions. Its ability to undergo specific biochemical transformations makes it ideal for exploring enzyme kinetics and substrate specificity. Additionally, it has been employed in analytical chemistry as a reference standard for mass spectrometry and nuclear magnetic resonance (NMR) studies.

Recent studies have also explored the use of Hydroxyzine-d4 2HCl in the development of novel therapeutic agents. By modifying its structure, researchers have created derivatives with enhanced pharmacological properties, such as improved bioavailability and reduced toxicity. These advancements underscore the versatility of this compound in driving innovation within the pharmaceutical sector.

The safety profile of Hydroxyzine-d4 2HCl has been thoroughly investigated, with findings indicating that it exhibits minimal toxicity at therapeutic doses. However, like all chemical compounds, proper handling and storage are essential to ensure safety in laboratory settings. Researchers are advised to follow standard protocols when working with this compound to minimize risks associated with exposure.

In conclusion, Hydroxyzine-d4 2HCl (CAS No: 1219805-91-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique properties, derived from the incorporation of deuterium atoms, make it an invaluable tool for studying molecular mechanisms and optimizing drug delivery systems. As research continues to uncover new applications for this compound, its role in advancing medical science is expected to grow further.